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Introduction

Pivaloyl-Coenzyme A (Pivaloyl-CoA) is a branched-chain acyl-coenzyme A thioester that plays

a role in specialized metabolic pathways. As a derivative of pivalic acid, a sterically hindered

carboxylic acid, Pivaloyl-CoA is of interest to researchers studying branched-chain amino acid

metabolism, fatty acid synthesis, and the enzymatic activity of various acyltransferases and

mutases. Its unique structure makes it a valuable tool for investigating enzyme specificity and

kinetics. This document provides an overview of the commercial availability of Pivaloyl-CoA,

detailed product specifications, and protocols for its use in research applications.

Commercial Availability

Pivaloyl-CoA is a specialized biochemical available for research purposes from a limited

number of suppliers. The primary commercial source identified is MedChemExpress. Due to its

specific nature, it is not as readily available as more common acyl-CoA derivatives.

Researchers are advised to inquire directly with suppliers for lead times and bulk ordering

options.
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Acyl-CoA thioesters, including Pivaloyl-CoA, are susceptible to hydrolysis. Proper storage and

handling are crucial to maintain their integrity. Upon receipt, Pivaloyl-CoA should be stored at

-20°C or lower for long-term stability. For short-term use, aqueous solutions can be prepared

but should be used promptly, as it is recommended not to store aqueous solutions for more

than one day.[1][2][3][4] It is advisable to prepare single-use aliquots of solutions to avoid

repeated freeze-thaw cycles.[3]

Quantitative Data Summary
Due to the limited commercial availability, detailed comparative data from multiple suppliers is

not feasible. The following tables summarize the available product specifications for Pivaloyl-
CoA from MedChemExpress and provide a template for a Certificate of Analysis that

researchers should expect from a supplier.

Table 1: Pivaloyl-CoA Product Specifications

Parameter Specification Source

Product Name Pivaloyl-CoA MedChemExpress[5]

Synonyms Pivalyl-coenzyme A MedChemExpress[5]

CAS Number 137415-16-8 MedChemExpress

Molecular Formula C26H44N7O17P3S MedChemExpress

Molecular Weight 851.65 g/mol MedChemExpress

Formulation Provided as a solid General Information[1][2]

Purity
>95% (Typically determined by

HPLC)
General Information

Storage -20°C or below
MedChemExpress, General

Information[1][2][5]

Shipping

Room temperature in the

continental US; may vary

elsewhere

MedChemExpress[5]
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Table 2: Sample Certificate of Analysis (CoA) for Pivaloyl-CoA

Note: This is a representative CoA. The actual document should be obtained from the supplier

for each specific lot.

Test Specification Measured Values

Appearance White to off-white solid Lot specific

Identification by NMR Conforms to structure Lot specific

Identification by Mass Spec Conforms to structure Lot specific

Purity by HPLC ≥95% Lot specific

Solubility Soluble in water General Information[1][2]

Experimental Protocols
The following protocols are provided as a guide for the use of Pivaloyl-CoA in common

research applications. Researchers should optimize these protocols for their specific

experimental conditions.

Protocol 1: Enzymatic Conversion of Isovaleryl-CoA to Pivaloyl-CoA

This protocol is based on the methodology described in the study of isobutyryl-CoA mutase

fused (IcmF) enzymes.[6] This reaction is significant for researchers studying branched-chain

amino acid metabolism and the biosynthesis of compounds containing a pivaloyl moiety.

Objective: To enzymatically synthesize Pivaloyl-CoA from Isovaleryl-CoA using an appropriate

mutase enzyme.

Materials:

Isovaleryl-CoA

Recombinant Isobutyryl-CoA mutase (IcmF) or a similar enzyme with activity towards

isovaleryl-CoA
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Adenosylcobalamin (AdoCbl)

Magnesium Chloride (MgCl₂)

Guanosine triphosphate (GTP)

Reaction Buffer (e.g., Buffer A from the referenced study)

Quenching solution (e.g., 2 N KOH)

Internal standard for GC analysis (e.g., valeric acid)

Sulfuric acid (H₂SO₄)

Sodium chloride (NaCl)

Ethyl acetate

Gas chromatograph (GC) for analysis

Procedure:

Prepare the reaction mixture in a total volume of 0.8–1.4 ml containing the reaction buffer, 15

mM MgCl₂, 100 µM AdoCbl, and the desired concentration of Isovaleryl-CoA (e.g., 20–2000

µM).

If the enzyme requires it, add 5 mM GTP to the reaction mixture.

Initiate the reaction by adding the IcmF enzyme (600–2500 µg).

Incubate the reaction at 37°C.

At various time points (e.g., 1, 5, 25 minutes), take 200 µl aliquots of the reaction mixture.

Quench the reaction by adding 100 µl of 2 N KOH containing an internal standard (e.g., 0.18

mM valeric acid).

Hydrolyze the CoA esters by incubating at an elevated temperature.
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Acidify the mixture by adding 100 µl of 15% (v/v) H₂SO₄.

Saturate the reaction mixture with NaCl.

Extract the resulting carboxylic acids with 250 µl of ethyl acetate.

Analyze the ethyl acetate layer by gas chromatography to separate and quantify isovaleric

acid and the product, pivalic acid.

Expected Results: The GC chromatogram will show a decrease in the isovaleric acid peak and

the appearance of a pivalic acid peak over time, confirming the enzymatic conversion of

Isovaleryl-CoA to Pivaloyl-CoA.

Experimental Workflow

Prepare Reaction Mixture
(Buffer, MgCl2, AdoCbl, Isovaleryl-CoA, GTP)

Initiate Reaction
(Add IcmF Enzyme) Incubate at 37°C Take Aliquots

at Time Points
Quench Reaction

(KOH + Internal Standard) Hydrolyze CoA Esters Acidify
(H2SO4)

Extract with
Ethyl Acetate Analyze by GC

In Vitro Acyltransferase Assay

Prepare Master Mix
(Buffer, MgCl2, BSA, Fluorescent Substrate) Pre-incubate at 37°C Add Acyltransferase Add Pivaloyl-CoA Incubate at 37°C Stop Reaction

(Organic Solvent) Extract Product Separate by TLC Quantify Fluorescence
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Metabolic Context of Pivaloyl-CoA

Leucine

Isovaleryl-CoA

Catabolism

Pivaloyl-CoA

Isobutyryl-CoA Mutase (IcmF)

Downstream Metabolism
(e.g., Pivaldehyde -> Pivalcohol)

Further enzymatic steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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